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Compound of Interest

Compound Name: BOC-L-Phenylalanine-13C

Cat. No.: B3331578 Get Quote

An In-depth Technical Guide to the Material Safety of BOC-L-Phenylalanine-13C

This guide provides a comprehensive overview of the material safety information for BOC-L-
Phenylalanine-13C, a stable isotope-labeled amino acid derivative. It is intended for

researchers, scientists, and drug development professionals who handle this compound in a

laboratory setting. The information presented is synthesized from publicly available safety data

sheets and product information pages.

Chemical Identification and Properties
BOC-L-Phenylalanine-13C is a derivative of the amino acid L-phenylalanine, where the amino

group is protected by a tert-butoxycarbonyl (Boc) group and one or more carbon atoms are

replaced with the stable isotope Carbon-13.[1] This isotopic labeling is primarily for use in

nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry-based studies, such

as in peptide synthesis and metabolic flux analysis.[1][2] The ¹³C label does not fundamentally

alter the chemical's hazardous properties.

Quantitative Physical and Chemical Data

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3331578?utm_src=pdf-interest
https://www.benchchem.com/product/b3331578?utm_src=pdf-body
https://www.benchchem.com/product/b3331578?utm_src=pdf-body
https://www.benchchem.com/product/b3331578?utm_src=pdf-body
https://www.benchchem.com/product/b3331578?utm_src=pdf-body
https://www.medchemexpress.com/boc-l-phenylalanine-13c.html
https://www.medchemexpress.com/boc-l-phenylalanine-13c.html
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Boc_L_Ala_OH_2_13C_Structure_Properties_and_Applications.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3331578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₁₄H₁₉NO₄ [3]

Molecular Weight 266.30 g/mol [4][5]

Appearance White solid powder [6]

Melting Point 85 - 88 °C (185 - 190.4 °F) [3][6]

Optical Activity [α]20/D +25° (c = 1 in ethanol) [4]

Isotopic Purity 99 atom % ¹³C [4]

Solubility Insoluble in water [6]

Storage Temperature

Refrigerate at +2°C to +8°C,

desiccated, and protected from

light.

[5]

Hazard Identification and Toxicological Information
BOC-L-Phenylalanine and its isotopically labeled forms are not classified as hazardous

substances according to GHS and do not meet the criteria for classification under Regulation

(EC) No 1272/2008.[7][8] They are not considered acutely toxic, corrosive, or irritating to the

skin or eyes.[7]
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Toxicological Endpoint Classification/Data Source(s)

Acute Toxicity

Shall not be classified as

acutely toxic. No data

available.

[7][9][10]

Skin Corrosion/Irritation
Shall not be classified as

corrosive/irritant to skin.
[7][8]

Serious Eye Damage/Irritation

Shall not be classified as

seriously damaging to the eye

or eye irritant.

[7][8]

Respiratory or Skin

Sensitisation

Shall not be classified as a

respiratory or skin sensitiser.
[8]

Germ Cell Mutagenicity
Shall not be classified as germ

cell mutagenic.
[8]

Carcinogenicity
Shall not be classified as

carcinogenic.
[8]

Reproductive Toxicity
Shall not be classified as a

reproductive toxicant.
[8]

While specific toxicological data is largely unavailable, the compound may be harmful if inhaled

or swallowed and may cause respiratory tract irritation.[9][10]

Experimental Protocols: Safe Handling and
Emergency Procedures
Adherence to standard laboratory safety protocols is essential when handling BOC-L-
Phenylalanine-13C.
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PPE Category
Recommended
Equipment

Rationale Source(s)

Eye Protection

Safety glasses with

side shields or

chemical safety

goggles.

Protects eyes from

potential splashes or

airborne dust

particles.

[6][11]

Hand Protection Nitrile or latex gloves.

Prevents direct skin

contact with the

chemical.

[11]

Body Protection
A standard laboratory

coat.

Protects clothing and

skin from accidental

spills and

contamination.

[11]

Respiratory Protection

Generally not required

under normal use with

adequate ventilation.

A dust mask (e.g.,

N95) may be used if

dust is generated.

To minimize inhalation

of the solid powder,

especially when

weighing.

[6][11]

General Handling and Storage Workflow
The following diagram illustrates the standard workflow for safely handling BOC-L-
Phenylalanine-13C from receipt to disposal.
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Receiving and Storage

Handling and Use

Waste Disposal

Receive Shipment

Inspect Packaging for Damage

Store at 2-8°C, Desiccated

Weigh in Ventilated Area

Retrieve for Use

Use Spatula for Transfers

Use in Experiment

Collect Contaminated Waste

Generate Waste

Label Waste Container

Dispose per Institutional EHS Guidelines
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Route of Exposure

First Aid Action

Medical Attention

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Wash off with soap and plenty of water. Rinse cautiously with water for several minutes.
Rinse mouth with water.
Do not induce vomiting.

Seek medical attention if symptoms persist or occur.

If irritation persists

Fire Involving Material

Use Suitable Extinguishing Media
(Water Spray, Foam, Dry Chemical)

Wear Full Protective Gear and SCBA

Avoid Hazardous Decomposition Products
(CO, CO2, NOx)

Cool Fire-Exposed Containers

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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